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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of chemoselective reactions involving

functionalized pinacol borates, essential tools in modern organic synthesis and drug

discovery. The stability and functional group tolerance of pinacol boronic esters make them

highly versatile building blocks for the construction of complex molecular architectures.[1][2][3]

This document outlines key chemoselective transformations, presents quantitative data for

various substrates, and provides detailed experimental protocols for representative reactions.

Chemoselective Suzuki-Miyaura Cross-Coupling
Reactions
The Suzuki-Miyaura cross-coupling reaction is a cornerstone of carbon-carbon bond formation,

valued for its mild conditions and broad functional group compatibility.[4][5] The use of pinacol

boronic esters in this reaction is particularly advantageous due to their stability and ease of

handling.[2]
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Selective Coupling of Polychlorinated Aromatics
A significant challenge in organic synthesis is the selective functionalization of molecules with

multiple reactive sites. Recent methodologies have enabled the predictable and selective

monoalkylation of polychlorinated pyridines and benzenes using alkyl pinacol boronic esters.[6]

[7] This chemoselectivity is often governed by steric and electronic factors.[6]

Table 1: Chemoselective Monoalkylation of Dichloropyridines with Alkyl Pinacol Boronic

Esters[6][7]

Entry
Dichloropyridi
ne

Alkyl Pinacol
Boronate

Product Yield (%)

1
2,6-

Dichloropyridine

Heptyl pinacol

boronate

2-Chloro-6-

heptylpyridine
74

2
2,6-

Dichloropyridine

4-Pentenyl

pinacol boronate

2-Chloro-6-(pent-

4-en-1-

yl)pyridine

65

3
2,6-

Dichloropyridine

3-Chloropropyl

pinacol boronate

2-Chloro-6-(3-

chloropropyl)pyri

dine

58

Experimental Protocol: General Procedure for Chemoselective Monoalkylation of 2,6-

Dichloropyridine[6][7]

To a reaction vessel, add 2,6-dichloropyridine (1.0 equiv), the corresponding alkyl pinacol

boronic ester (2.3 equiv), potassium phosphate (K₃PO₄, 6.0 equiv),

tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃, 1 mol %), and

dicyclohexylphosphinoferrocene (FcPPh₂, 6 mol %).

Add a 2:1 mixture of dioxane and water (to achieve a concentration of 0.13 M with respect to

the aryl chloride).

Heat the reaction mixture at 100 °C for 18 hours.
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After cooling to room temperature, the reaction mixture is diluted with an organic solvent

(e.g., ethyl acetate) and washed with water and brine.

The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under

reduced pressure.

The crude product is purified by column chromatography on silica gel to afford the desired 2-

chloro-6-alkylpyridine.
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Orthogonal Reactivity in Palladium-Catalyzed C-H
Amination
Functionalized pinacol arylborates can exhibit orthogonal reactivity, allowing for selective

transformations at different positions of a molecule. For instance, a palladium-catalyzed ortho-

C-H amination of pinacol arylborates can be achieved while leaving an iodo group intact for

subsequent cross-coupling reactions.[8] This demonstrates the ability to perform sequential,

site-selective functionalizations.

Table 2: Orthogonal Reactivity of a Bifunctional Pinacol Arylborate[8]

Step Reaction Substrate
Reagent/Ca
talyst

Product Yield (%)

1
ortho-C-H

Amination

4-Iodo-3-

(Bpin)anisole

Morpholine,

Pd(OAc)₂,

Norbornene

2-Morpholino-

4-iodo-3-

(Bpin)anisole

51

2
Catellani

Reaction

2-Morpholino-

4-iodo-3-

(Bpin)anisole

Phenylacetyl

ene,

Pd(OAc)₂

Polysubstitut

ed Arene
71

Experimental Protocol: ortho-C-H Amination of 4-Iodo-3-(Bpin)anisole[8]

In a glovebox, a reaction tube is charged with 4-iodo-3-(pinacolboryl)anisole (1.0 equiv),

morpholine (2.0 equiv), palladium(II) acetate (10 mol %), and norbornene (2.0 equiv).

The tube is sealed and removed from the glovebox.

The reaction mixture is stirred at 100 °C for 24 hours.

After cooling, the mixture is diluted with ethyl acetate and filtered through a pad of Celite.

The filtrate is concentrated, and the residue is purified by flash chromatography on silica gel

to yield the aminated product.
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Pathway 1: Orthogonal C-H Amination First Pathway 2: Traditional Catellani Reaction
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Chemoselective Chan-Evans-Lam (CEL) Amination
The Chan-Evans-Lam (CEL) reaction provides a valuable method for the formation of carbon-

nitrogen bonds using copper catalysis.[9][10] While highly effective, the coupling of aryl pinacol
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boronic esters with aryl amines has historically been challenging, often resulting in low yields.

[9] Optimized conditions have been developed to overcome this limitation.

Optimized Coupling of Aryl Pinacol Boronates with Aryl
and Alkyl Amines
The choice of solvent has been identified as a critical parameter for the successful CEL

amination of aryl pinacol boronic esters. A mixed solvent system of acetonitrile and ethanol

significantly improves the yields for couplings with aryl amines, while acetonitrile alone is

sufficient for alkyl amines.[9][10]

Table 3: Chan-Evans-Lam Amination of Phenyl Pinacol Boronate[9]

Entry Amine Solvent Product Yield (%)

1 Aniline
MeCN/EtOH

(1:1)
N-Phenylaniline 75

2 4-Methoxyaniline
MeCN/EtOH

(1:1)

N-(4-

Methoxyphenyl)a

niline

82

3 Benzylamine MeCN N-Benzylaniline 91

4 Morpholine MeCN

4-

Phenylmorpholin

e

88

Experimental Protocol: General Procedure for Chan-Evans-Lam Amination of Aryl Pinacol

Boronates with Aryl Amines[9]

To a reaction vial, add the aryl pinacol boronic ester (1.0 equiv), the aryl amine (1.2 equiv),

copper(II) acetate (Cu(OAc)₂, 2.0 equiv), and 4 Å molecular sieves.

Add a 1:1 mixture of acetonitrile (MeCN) and ethanol (EtOH) to achieve a concentration of

0.2 M with respect to the boronic ester.

The vial is sealed and the mixture is stirred at room temperature for 24 hours.
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The reaction mixture is filtered through a pad of Celite, and the filtrate is concentrated.

The residue is purified by flash column chromatography on silica gel to afford the desired N-

aryl product.

For alkyl amines, the same procedure is followed using only acetonitrile as the solvent.
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Reaction Setup

Reaction & Workup

Combine:
- Aryl Pinacol Boronate

- Amine
- Cu(OAc)₂

- 4 Å Molecular Sieves
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- MeCN for Alkyl Amines

Stir at Room Temp
for 24 h

Filter through Celite,
Concentrate

Column Chromatography

N-Substituted Product
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Site-Selective Functionalization of 1,2-Bis(boronic)
Esters
The selective functionalization of molecules containing multiple boronic ester groups presents a

powerful strategy for the stereocontrolled synthesis of 1,2-difunctionalized compounds.[11] The

reactivity of the C-B bond can be modulated by neighboring functional groups or by the steric

environment.

Selective Cross-Coupling of Vicinal Diboronates
In 1,2-bis(pinacol) boronates, the less-hindered C-B bond can undergo selective Suzuki-

Miyaura cross-coupling, leaving the more hindered boronic ester available for subsequent

transformations.[11] This site-selectivity allows for the stepwise introduction of different

functional groups with high precision.

Table 4: Site-Selective Suzuki-Miyaura Cross-Coupling of a 1,2-Bis(pinacol) Boronate[11]

Entry Aryl Halide
Product of
Monocoupling

Yield (%)

1 4-Iodobenzonitrile

4-((1S,2S)-1-phenyl-2-

(4,4,5,5-tetramethyl-

1,3,2-dioxaborolan-2-

yl)prop-1-en-1-

yl)benzonitrile

85

2 1-Iodo-4-nitrobenzene

(S,E)-4-nitro-1-(1-

phenyl-2-(4,4,5,5-

tetramethyl-1,3,2-

dioxaborolan-2-

yl)prop-1-en-1-

yl)benzene

80

Experimental Protocol: Site-Selective Suzuki-Miyaura Cross-Coupling[11]

A mixture of the 1,2-bis(pinacol) boronate (1.2 equiv), the aryl halide (1.0 equiv),

palladium(II) acetate (3 mol %), and a suitable phosphine ligand (e.g., SPhos, 6 mol %) is
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prepared in a reaction flask.

A solution of potassium phosphate (K₃PO₄, 3.0 equiv) in water is added, followed by an

organic solvent such as THF.

The reaction is stirred at room temperature or slightly elevated temperature until the starting

aryl halide is consumed (monitored by TLC or GC-MS).

The reaction is quenched with water and extracted with an organic solvent.

The combined organic layers are dried, concentrated, and the product is purified by

chromatography.

Further Transformations of Remaining Bpin

1,2-Bis(pinacol) Boronate

Suzuki-Miyaura Cross-Coupling
(Less Hindered C-B Bond)

Monofunctionalized Pinacol Boronate

Oxidation (C-O bond) Amination (C-N bond) Homologation (C-C bond)

1,2-Difunctionalized Product A 1,2-Difunctionalized Product B 1,2-Difunctionalized Product C

Click to download full resolution via product page

These examples illustrate the power and versatility of functionalized pinacol borates in

chemoselective synthesis. By carefully selecting reaction conditions and reagents, chemists
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can achieve remarkable control over the transformation of complex molecules, paving the way

for the efficient synthesis of novel pharmaceuticals and other valuable compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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